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Compound of Interest

Compound Name: 3'-Hydroxyflavone

cat. No.: B1607344

Proper disposal of 3'-Hydroxyflavone is critical for maintaining laboratory safety and ensuring
environmental compliance. This document provides a comprehensive, step-by-step guide for
researchers, scientists, and drug development professionals on the safe handling and disposal
of this compound. Adherence to these procedures is essential to mitigate risks and comply with
regulatory standards.

Safety and Hazard Information

3'-Hydroxyflavone is classified as a hazardous substance. It is crucial to handle this chemical
with appropriate safety precautions in a laboratory setting.

GHS Hazard Classification:
 Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2]
o Eye Irritation (Category 2): H319 - Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[1][2]

Signal Word: Warning

Precautionary Statements: Users should wash skin thoroughly after handling, wear protective
gloves, protective clothing, eye protection, and face protection, and use only outdoors or in a
well-ventilated area.[1] It is important to avoid breathing in dust, fumes, gas, mist, vapors, or

spray.[1]
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Material Properties and Data

The following table summarizes the key quantitative data for 3'-Hydroxyflavone.

Property Value Reference
CAS Number 577-85-5 [1][2]
Molecular Formula C15H1003 [2]
Molecular Weight 238.24 g/mol

Appearance Solid [3]

Melting Point 171-172 °C

Purity >98% [1]

Storage Class 11 (Combustible Solids)

o WGK 3 (severely hazardous to
Water Contamination Class
water)

Disposal Protocol: Step-by-Step Guide

Disposal of 3'-Hydroxyflavone must be managed through an approved hazardous waste
program.[1][4] Under no circumstances should this chemical be disposed of in the regular trash
or down the drain.[4][5]

1. Personal Protective Equipment (PPE) Requirement: Before handling the waste, ensure you
are wearing the appropriate PPE to prevent exposure.

Hand Protection: Wear suitable protective gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Skin and Body Protection: Wear a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask.

2. Waste Containment:
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Place solid 3'-Hydroxyflavone waste into a designated, leak-proof container that is
compatible with the chemical.

For materials used to clean up spills (e.g., absorbent pads), place them in the same
container.[3]

Keep the container tightly closed when not in use.[1][6]
. Labeling Hazardous Waste:

All chemical waste containers must be labeled with a hazardous waste tag provided by your
institution's Environmental Health and Safety (EHS) department.[4][7]

The tag must include:

o The full chemical name: "3'-Hydroxyflavone". Avoid abbreviations or formulas.[4]
o The quantity of waste in the container.

o Hazard information (e.g., check boxes for "Irritant," "Combustible™).[7]

o The date of waste generation.[4]

o The location of origin (e.g., building, room number).[4]

o The name and contact information of the Principal Investigator.[4]
. Storage of Chemical Waste:

Store the labeled waste container in a designated and secure hazardous waste storage

area.
This area should be well-ventilated.[1]

Segregate the waste by compatibility; do not store alphabetically.[4] Store away from
incompatible substances.

. Arranging for Final Disposal:
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e Once the waste container is ready for pickup, contact your institution's EHS office.[4]

» Follow their specific procedures for requesting a waste pickup. This may involve submitting
an online form.[3][7]

» Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will collect
it for final, compliant disposal at an approved facility.[1]

Emergency Procedures: Spill Management

In the event of a spill, follow these steps to ensure safety and proper cleanup.

1. Evacuate and Ventilate:

» Evacuate non-essential personnel from the immediate area.

o Ensure the area is well-ventilated to disperse any airborne dust.[2][6]

2. Control and Contain:

e Prevent the spill from spreading or entering drains.[1][6]

3. Cleanup:

o Wearing appropriate PPE, gently sweep or vacuum the spilled solid material.[1]
e Avoid creating dust.[2][6] Use an inert absorbent material if necessary.

e Place all contaminated materials into a designated hazardous waste container.[1]
4. Decontamination:

e Wash the spill area thoroughly after the material has been removed.

o Dispose of all cleanup materials as hazardous waste.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3'-Hydroxyflavone.
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3'-Hydroxyflavone Disposal Workflow

Preparation & Collection

Start:
Unused or Contaminated
3'-Hydroxyf|avone
Wear FuII PPE:
Gloves, Goggles, Lab Coat,
Dust Mask (|f needed)
Place Waste into a
Designated, Compatible,
Leak- Proof Container

Securely Seal Container
When Not in Use

Identification
Affix Hazardous Waste Tag
to the Container

:

Complete All Tag Fields:
- Full Chemical Name
- Hazards (Irritant)

- Quantity & Date
- Pl & Location

Storage & Pickup

Store Container in a
Designated, Ventilated,
Secure Waste Area

Segregate from
Incompatible Materials

Contact EHS Office to
Schedule Waste Pickup

End:
Waste Collected by EHS
for Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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